Hexadecyl phosphorodichloridate

• CAS No.: 58527-29-0
• Molecular Formula: C16H33Cl2O2P
• Molecular Weight: 359.3 g/mol
• IUPAC Name: 1-dichlorophosphoryloxyhexadecane
• InChI: InChI=1S/C16H33Cl2O2P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-21(17,18)19/h2-16H2,1H3
• InChI Key: ADWOZURRCYWXKF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCOP(=O)(Cl)Cl

Description

In serum studies, it demonstrated an Area Under the Curve (AUC) value of 0.835 in ROC analysis, indicating moderate diagnostic utility compared to other metabolites like PC (18:1/24:1) (AUC = 1.000) . Its structural features—a long hydrophobic chain and reactive dichloridate group—suggest roles in lipid metabolism or signaling pathways, though its exact biological function remains under investigation.

Comparison with Similar Compounds

Table 1: Comparative Analysis of this compound and Related Compounds

Compound Name	Molecular Features	Key Applications/Findings	Safety/Regulatory Notes	References
This compound	C₁₆H₃₃POCl₂	Biomarker in BEB (AUC = 0.835); reactive intermediate in organophosphorus synthesis.	Limited safety data; likely corrosive.
Phenyl phosphorodichloridate	C₆H₅POCl₂	Chemical synthesis (e.g., phosphate esters); corrosive liquid.	UN 3265 (corrosive, acidic organic liquid).
Hexadecyl pyridinium chloride	C₂₁H₃₈ClN	Disinfectant (effective against SARS-CoV-2 in vitro); cationic surfactant.	Oxidative strength; under study for mucosal use.
Dicetyl phosphate	(C₁₆H₃₃O)₂PO₂H	Surfactant, emulsifier in cosmetics/pharmaceuticals.	Low toxicity; biocompatible.
Hexadecyl trimethyl ammonium chloride	C₁₆H₃₃N(CH₃)₃Cl	Surfactant, antiseptic; used in hair conditioners and disinfectants.	Skin irritation potential.